Cas no 2229535-36-6 (1-(3-bromo-2,2-dimethylpropyl)-2-nitrobenzene)

• Product Name: 1-(3-bromo-2,2-dimethylpropyl)-2-nitrobenzene
• CAS No: 2229535-36-6
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6612850
• PubChem ID: 165792777
• Update Time: 2025-05-21

1-(3-bromo-2,2-dimethylpropyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,2-dimethylpropyl)-2-nitrobenzene
• EN300-1938091
• 2229535-36-6

• Inchi： 1S/C11H14BrNO2/c1-11(2,8-12)7-9-5-3-4-6-10(9)13(14)15/h3-6H,7-8H2,1-2H3
• InChI Key： SYZZRMXTJOSVCV-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(3-bromo-2,2-dimethylpropyl)-2-nitrobenzene

Professional Introduction to 1-(3-bromo-2,2-dimethylpropyl)-2-nitrobenzene (CAS No. 2229535-36-6)

1-(3-bromo-2,2-dimethylpropyl)-2-nitrobenzene, identified by its CAS number 2229535-36-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of nitroaromatics, which are widely studied for their diverse applications in medicinal chemistry, material science, and industrial processes. The unique structural features of this molecule, particularly the presence of a bromo-substituted isobutyl group and a nitro group on a benzene ring, make it a versatile intermediate for synthesizing various pharmacologically active agents and functional materials.

The synthesis of 1-(3-bromo-2,2-dimethylpropyl)-2-nitrobenzene involves a series of well-established organic reactions, including nitration and bromination. The nitration process typically employs strong oxidizing agents such as nitric acid in the presence of sulfuric acid to introduce the nitro group at the ortho or para position relative to the bromine substituent. This step requires careful control of reaction conditions to avoid over-nitration or decomposition, which can lead to undesired byproducts. The subsequent bromination of the isobutyl side chain is achieved using bromine or N-bromosuccinimide (NBS), ensuring regioselectivity and high yield.

In recent years, 1-(3-bromo-2,2-dimethylpropyl)-2-nitrobenzene has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is particularly relevant in the design of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing compounds that exhibit inhibitory activity against enzymes involved in cancer metabolism. The bromine atom and the nitro group serve as handles for further functionalization, allowing chemists to modify the molecule into more complex structures with enhanced pharmacological properties.

One notable application of this compound is in the field of drug discovery for neurodegenerative diseases. Researchers have leveraged its scaffold to develop potential candidates that interfere with aberrant protein aggregation associated with conditions such as Alzheimer's disease. The lipophilic nature imparted by the isobutyl group enhances membrane permeability, facilitating better bioavailability and target engagement. Additionally, computational modeling studies have highlighted the compound's potential binding affinity to specific protein targets, providing a rational basis for further optimization.

The chemical reactivity of 1-(3-bromo-2,2-dimethylpropyl)-2-nitrobenzene also makes it valuable in materials science applications. For example, it can be used as a precursor in the synthesis of liquid crystals and advanced polymers that exhibit desirable optical and electronic properties. The nitro group can be reduced to an amino group under controlled conditions, transforming the molecule into a diamine suitable for cross-linking reactions. This versatility underscores its importance as a building block in both academic research and industrial development.

Evaluation of existing literature reveals several innovative synthetic routes that have been developed to improve the yield and purity of 1-(3-bromo-2,2-dimethylpropyl)-2-nitrobenzene. Advanced techniques such as flow chemistry have been employed to enhance reaction efficiency and scalability. These methods not only reduce waste but also allow for precise control over reaction parameters, leading to higher-quality intermediates. Furthermore, green chemistry principles have been integrated into synthetic protocols, minimizing hazardous byproducts and promoting sustainable practices.

The pharmacological potential of derivatives derived from 1-(3-bromo-2,2-dimethylpropyl)-2-nitrobenzene continues to be an area of active investigation. Preclinical studies have shown promising results with certain analogs that exhibit anti-inflammatory and antimicrobial properties. The ability to fine-tune the substituents on the benzene ring allows for modulation of biological activity across multiple targets. This flexibility is crucial for developing drugs with improved efficacy and reduced side effects.

In conclusion, 1-(3-bromo-2,2-dimethylpropyl)-2-nitrobenzene (CAS No. 2229535-36-6) represents a significant compound in modern chemical research with broad applications spanning pharmaceuticals and materials science. Its unique structural features offer opportunities for innovative drug design and material development. As research progresses, further exploration into its derivatives will likely uncover additional functionalities and applications, reinforcing its importance in advancing scientific knowledge and technological innovation.